Cas no 29907-56-0 (10-Octadecenoic acid,9,12,13-trihydroxy-)

29907-56-0 structure
Product name:10-Octadecenoic acid,9,12,13-trihydroxy-
10-Octadecenoic acid,9,12,13-trihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 10-Octadecenoic acid,9,12,13-trihydroxy-
- 9,12,13-trihydroxy-10-octadecenoic acid
- 9,12,13-Todea
- (9S,10E,12S,13S)-9,12,13-Trihydroxy-10-octadecenoic acid
- CHEMBL469617
- AKOS040737497
- 10-Octadecenoic acid, 9,12,13-trihydroxy-
- FA 18:1+3O
- 9,12,13-trihydroxy-(e)-10-octadecenoic acid
- Compound NP-023274
- 29907-56-0
- (E)-9,12,13-trihydroxyoctadec-10-enoic acid
- SCHEMBL2178651
- 9,12,13-TriHOME(10)
- LMFA02000169
- 9,12,13-Trihydroxyoctadec-10-enoic acid
- DTXSID10904328
- 9,12,13-trihydroxyoctadeca-10-enoic acid
- PD148914
- CHEBI:91217
-
- Inchi: InChI=1S/C18H34O5/c1-2-3-7-11-16(20)17(21)14-13-15(19)10-8-5-4-6-9-12-18(22)23/h13-17,19-21H,2-12H2,1H3,(H,22,23)/b14-13+
- InChI Key: MDIUMSLCYIJBQC-BUHFOSPRSA-N
- SMILES: OC(/C=C/C(O)C(O)CCCCC)CCCCCCCC(O)=O
Computed Properties
- Exact Mass: 330.24072
- Monoisotopic Mass: 330.240624
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 15
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 98
Experimental Properties
- Density: 1.074
- Boiling Point: 531.5°Cat760mmHg
- Flash Point: 289.3°C
- Refractive Index: 1.507
- PSA: 97.99
10-Octadecenoic acid,9,12,13-trihydroxy- Related Literature
-
Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
-
Mei Zhou RSC Adv., 2016,6, 113322-113326
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5. Book reviews
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